Cas no 1805097-19-1 (6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide)

• Product Name: 6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide
• CAS No: 1805097-19-1
• MF: C₈H₆BrClF₃NO
• MW: 304.491550922394
• CID: 4982302
• Update Time: 2025-09-24

6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide

• Inchi： 1S/C8H6BrClF3NO/c9-3-4-5(14)1-2-6(7(4)10)15-8(11,12)13/h1-2H,3,14H2
• InChI Key： RANUJSLCOQJABP-UHFFFAOYSA-N
• SMILES： BrCC1C(=C(C=CC=1N)OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 3.6
• Topological Polar Surface Area: 35.2

Additional information on 6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide

Comprehensive Overview of 6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide (CAS No. 1805097-19-1)

6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide (CAS No. 1805097-19-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated derivative, characterized by its amino, chloro, and trifluoromethoxy functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it a valuable building block for drug discovery, particularly in the development of small-molecule inhibitors and crop protection agents.

The compound's trifluoromethoxy group is a key structural motif often associated with enhanced metabolic stability and lipophilicity, traits highly sought after in modern medicinal chemistry. Researchers are increasingly exploring its potential in targeting GPCRs (G-protein-coupled receptors) and kinase enzymes, which are hot topics in oncology and CNS drug development. Recent publications highlight its utility in creating fluorinated analogs with improved blood-brain barrier penetration, addressing a major challenge in neurodegenerative disease therapeutics.

From a synthetic chemistry perspective, 6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide offers versatile reactivity. The bromomethyl moiety allows for efficient nucleophilic substitutions, enabling the construction of diverse molecular architectures. This aligns with current trends in click chemistry and fragment-based drug design, where rapid derivatization is crucial. Its stability under various reaction conditions makes it particularly valuable for high-throughput screening applications.

Environmental considerations surrounding fluorinated compounds have prompted extensive studies on this molecule's ecological impact. While not classified as hazardous, its biodegradation pathways and metabolite profiles are actively being investigated to ensure sustainable use. These studies form part of the broader green chemistry initiative that dominates contemporary chemical research.

The analytical characterization of CAS 1805097-19-1 typically involves advanced techniques like LC-MS and NMR spectroscopy, with particular focus on the 19F-NMR signature of the trifluoromethoxy group. This has become increasingly important as regulatory agencies demand more comprehensive impurity profiling for pharmaceutical intermediates. Recent advancements in cryo-EM have also enabled better understanding of how such fluorinated compounds interact with biological targets at atomic resolution.

In material science applications, derivatives of 6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide have shown promise in developing organic electronic materials. The electron-withdrawing nature of its substituents makes it interesting for designing n-type semiconductors, a rapidly growing field in flexible electronics and OLED technology. This multidisciplinary applicability significantly enhances its commercial value.

Supply chain aspects of this compound reflect broader trends in specialty chemicals distribution. With increasing demand for custom synthesis services, manufacturers are developing more efficient routes to produce CAS 1805097-19-1 at scale while maintaining high purity standards. This includes innovative approaches like flow chemistry and catalytic bromination methods that reduce waste generation.

From a regulatory standpoint, proper handling of benzyl bromide derivatives requires adherence to standard laboratory safety protocols. While not classified as dangerous goods, its reactivity profile necessitates appropriate personal protective equipment during manipulation. These safety considerations are particularly relevant given the growing emphasis on laboratory automation and process safety in chemical industries.

The patent landscape surrounding 6-Amino-2-chloro-3-(trifluoromethoxy)benzyl bromide reveals its importance in intellectual property strategies. Recent filings demonstrate its incorporation into proteolysis targeting chimeras (PROTACs) and other targeted protein degradation platforms, which represent one of the most exciting frontiers in drug discovery today.

As research continues to uncover new applications for this versatile intermediate, CAS 1805097-19-1 maintains its position as a valuable tool for chemists exploring structure-activity relationships in fluorinated pharmaceuticals. Its balanced combination of reactivity and stability makes it particularly suited for parallel synthesis approaches that dominate modern medicinal chemistry workflows.